4-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)butanamide

• IUPAC Name: 4-[3-(furan-2-yl)-6-oxopyridazin-1-yl]-N-(4-phenoxyphenyl)butanamide
• InChI: InChI=1S/C24H21N3O4/c28-23(25-18-10-12-20(13-11-18)31-19-6-2-1-3-7-19)9-4-16-27-24(29)15-14-21(26-27)22-8-5-17-30-22/h1-3,5-8,10-15,17H,4,9,16H2,(H,25,28)
• InChI Key: OEVUIDFQDLFPSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)CCCN3C(=O)C=CC(=N3)C4=CC=CO4
• Molecular Formula: C24H21N3O4
• Molecular Weight: 415.4 g/mol

Description

The compound “4-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)butanamide” is a complex organic molecule. It contains several functional groups and rings, including a furan ring, a pyridazinone ring, and a phenoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like 1H-NMR and 13C-NMR can be used to establish the structure of similar compounds.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research in the field of organic chemistry has led to the development of innovative methods for synthesizing heterocyclic compounds, which are crucial for the pharmaceutical industry, materials science, and agrochemicals. For example, Koza et al. (2013) detailed the synthesis of a new class of compounds including 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones, highlighting the importance of furan and pyridazine derivatives in creating complex molecular structures (Koza et al., 2013). Such methodologies could be applicable to the synthesis and functionalization of compounds structurally related to "4-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-phenoxyphenyl)butanamide".

Biological Activity

Compounds containing furan and pyridazine rings have been explored for their biological activities. Aniskova et al. (2017) investigated the synthesis of compounds based on the reactions of 3-arylmethylidenefuran-2(3H)-ones with N,N-binucleophilic reagents, leading to new biologically active compounds with pyrimidine and pyridazine structural fragments (Aniskova et al., 2017). Such studies underline the potential of furan and pyridazine derivatives in the development of new therapeutic agents.

Material Science Applications

In material science, heterocyclic compounds derived from furan and pyridazine have been utilized in the development of advanced materials and functional dyes. Onoabedje et al. (2017) described the synthesis of thiophenyl-derivatized and furanyl-derivatized phenothiazine and phenoxazine dyes, showcasing the role of heterocyclic compounds in creating high-performance dyes with applications in textiles, papers, and plastics (Onoabedje et al., 2017).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some furan derivatives have been found to exhibit protein tyrosine kinase inhibitory activity.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of some furan derivatives, it could be of interest in medicinal chemistry.